Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20749374 2,3:5,6-Di-O-isopropylidene-L-gulono-1,4-lactone C12H18O6
VC20749108 Caesalmin B C22H28O6
VC20748849 N-(4-Methoxybenzyl)-N-2-pyridinyl-1,2-ethanediamine 109912-28-9 C15H19N3O
VC20744733 (R,S)-1-Methyl-3-nicotinoylpyrrolidone 125630-28-6 C11H12N2O2
VC20751603 Celecoxib carboxylic acid 170571-01-4 C17H12F3N3O4S
VC20748856 alpha-l-Sorbofuranose, 2,3-O-(1-methylethylidene)- 17682-71-2 C₉H₁₆O₆
VC20748043 Sodium (2-sulfonatoethyl)methanethiosulfonate 184644-83-5 C3H7NaO5S3
VC20744323 4-Methylumbelliferyl glucoside 18997-57-4 C16H18O8
VC20751491 4-(Trifluoromethylsulfonyl)benzyl alcohol 219872-98-7 C8H7F3O3S
VC20748877 5-Fluoroorotic acid monohydrate 220141-70-8 C5H5FN2O5
VC20749103 1-(2-Phthalazin-1-ylhydrazino)phthalazine 24030-07-7 C16H12N6
VC20751526 6-Phenyl-1-hexanol 2430-16-2 C12H18O
VC20747966 Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate 40983-58-2 C₈H₁₂O₅
VC20747984 Pentyl methanethiosulfonate 4212-64-0 C6H14O2S2
VC20751598 2-Amino-5-nitropyridine 4214-76-0 C5H5N3O2
VC20749548 2,6-Dichloropurine 5451-40-1 C5H2Cl2N4
VC20747994 Benzoylacetonitrile 614-16-4 C9H7NO
VC20749090 5-Bromophthalide 64169-34-2 C8H5BrO2
VC20743585 (2R,5R)-2,5-dimethylpyrrolidine hydrochloride 70144-18-2 C6H14ClN
VC20748020 Spinosin 72063-39-9 C28H32O15
VC20751607 Ethyl beta-D-thioglucoside 7473-36-1 C8H16O5S
VC20747991 4,5-Diamino-3-isobutyl-1-methylpyrimidine-2,6-dione 78033-18-8 C9H16N4O2
VC20749083 2-Chloro-3-iodopyridine 78607-36-0 C5H3ClIN
VC20751601 Desmethylsibutramine hydrochloride 84467-94-7 C16H25Cl2N
VC20751564 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone 887352-10-5 C9H13NO4